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Compound of Interest

Compound Name: 15-KETE

Cat. No.: B15553358 Get Quote

Essential Safety and Handling Guide for 15-
KETE
Audience: Researchers, scientists, and drug development professionals.

This guide provides crucial safety and logistical information for the handling and disposal of 15-
KETE (15-oxo-Eicosatetraenoic acid), a metabolite of 15-HETE. Due to the limited availability

of a comprehensive Safety Data Sheet (SDS) for 15-KETE, this document incorporates safety

protocols for Prostaglandin E2 (PGE2), a structurally and functionally similar eicosanoid, as a

conservative measure. Researchers should handle 15-KETE with the assumption that it may

present similar hazards.

Immediate Safety and Personal Protective
Equipment (PPE)
When handling 15-KETE, it is imperative to use appropriate personal protective equipment to

minimize exposure and ensure laboratory safety. The following PPE is required:

Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene) are mandatory. Gloves

should be inspected for integrity before use and changed frequently, especially if

contaminated.[1]
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Eye Protection: Safety glasses with side shields or goggles are essential to protect against

splashes.[1][2]

Respiratory Protection: A respirator may be necessary if there is a risk of generating dust or

aerosols.[3] Work should be conducted in a well-ventilated area, preferably under a chemical

fume hood.[4]

Skin and Body Protection: A lab coat or a disposable gown should be worn to protect the skin

and clothing.[1]

Hazard Summary and First Aid
The primary hazards associated with similar prostaglandin compounds like PGE2 include

potential reproductive toxicity and harm if swallowed.[1][5][6] The following table summarizes

key safety information for PGE2, which should be considered as a proxy for 15-KETE.
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Hazard
Classification

GHS
Pictograms

Signal Word
Hazard
Statements

First Aid
Measures

Acute Toxicity,

Oral (Category 4)
GHS07 Danger

H302: Harmful if

swallowed.[1][5]

If Swallowed:

Rinse mouth with

water. Do NOT

induce vomiting.

Call a POISON

CENTER or

doctor/physician

if you feel unwell.

[1][6]

Reproductive

Toxicity

(Category 1B)

GHS08 Danger

H360: May

damage fertility

or the unborn

child.[1][3][5]

If Exposed or

Concerned: Get

medical

advice/attention.

Skin Contact - - -

If on Skin: Wash

off immediately

with plenty of

soap and water

for at least 15

minutes.

Remove

contaminated

clothing and

wash before

reuse.[1]

Eye Contact - - - If in Eyes: Rinse

cautiously with

water for several

minutes.

Remove contact

lenses, if present

and easy to do.

Continue rinsing.
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Consult a doctor.

[1]

Inhalation - - -

If Inhaled:

Remove to fresh

air and keep at

rest in a position

comfortable for

breathing. If

breathing is

difficult, give

oxygen.[1][3]

Operational Plan for Handling 15-KETE
A systematic approach is crucial for safely handling 15-KETE in a laboratory setting. The

following workflow outlines the key steps from preparation to disposal.
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Workflow for Safe Handling of 15-KETE

Preparation

Handling

Disposal

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)

Work in a Ventilated Area (Fume Hood)

Proceed to Handling

Handle with Care to Avoid Spills and Aerosol Generation

Decontaminate Work Surfaces

Proceed to Disposal

Dispose of Waste in Accordance with Local Regulations

Remove and Dispose of PPE Properly

Click to download full resolution via product page

Workflow for Safe Handling of 15-KETE
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Disposal Plan
Proper disposal of 15-KETE and any contaminated materials is critical to prevent

environmental contamination and ensure safety.

Waste Collection: All waste materials, including unused 15-KETE, contaminated gloves, and

labware, should be collected in a designated, sealed container.

Waste Disposal: The collected waste must be disposed of as hazardous chemical waste in

accordance with all applicable federal, state, and local regulations. Do not discard down the

drain or in regular trash.[2] Consult your institution's environmental health and safety (EHS)

office for specific guidance on chemical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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